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Compound of Interest

Compound Name: 1,3-Cyclopentanediol

Cat. No.: B3029237

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
information for 1,3-Cyclopentanediol (CAS RN: 59719-74-3), a versatile intermediate used in
the synthesis of various organic compounds, including polyester polymers and as an additive in
plastics, paints, and coatings.[1] Due to its increasing application in research and development,
a thorough understanding of its safety profile is crucial for ensuring laboratory and personnel
safety. This guide consolidates available data from multiple safety data sheets and toxicological
resources to provide a centralized reference for professionals working with this chemical.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of safe handling. 1,3-Cyclopentanediol is a combustible solid that appears as a colorless to
light orange or yellow clear liquid after melting.[2][3] Key quantitative properties are
summarized in the table below for easy reference.
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Property Value Source
Molecular Formula CsH1002 [2][4]
Molecular Weight 102.13 g/mol [2][4]
CAS Number 59719-74-3 [2][4]
EC Number 261-880-1 [2][4]
Melting Point 40 °C (lit.) [2][5]
Boiling Point 80-85 °C / 0.1 mmHg (lit.) [2]
Density 1.094 g/mL at 25 °C (lit.) [2]
Flash Point 113 °C (235.4 °F) - closed cup [2][6]
Refractive Index n20/D 1.484 (lit.) [2]
pKa 14.65 + 0.40 (Predicted) [5]

Toxicological Information and Hazard Classification

Based on available safety data sheets, 1,3-Cyclopentanediol, particularly the cis-isomer, is
classified as hazardous.[7] The primary hazards are associated with irritation to the skin, eyes,
and respiratory system, and it is considered harmful if swallowed.[7][8]

H | Classificati

Hazard Class Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[7][8]
Specific target organ toxicity — H335: May cause respiratory

. Category 3 o
single exposure irritation[7][8]

. e H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction[7]
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Note: This classification is based on GHS information provided for the cis-isomer and may be
applicable to mixtures.

Summary of Toxicological Effects

o Acute Oral Toxicity: Harmful if swallowed.[7]

o Skin Irritation: Causes skin irritation.[7][8]

o Eye Irritation: Causes serious eye irritation.[7][8]

o Respiratory Irritation: May cause respiratory irritation.[8]

» Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to indicate
carcinogenic, mutagenic, or reproductive effects.[9]

o Endocrine Disruption: The substance is not considered to have endocrine-disrupting
properties.[10]

Quantitative toxicological data such as LD50 (Lethal Dose, 50%) values for 1,3-
Cyclopentanediol are not readily available in the reviewed literature.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure a safe
working environment.

Engineering Controls

o Work in a well-ventilated area. Use only outdoors or in a well-ventilated area.[8]
e Use a local exhaust ventilation system to prevent the generation of vapor or mist.[10]

e Ensure a safety shower and eye bath are readily accessible.[10]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Wear safety glasses with side-shields or
Eye/Face Protection goggles. A face shield may also be appropriate.
[10]

Wear protective gloves and a protective suit or
Skin Protection long-sleeved clothing to prevent skin contact.[9]
[10]

) ) If ventilation is inadequate, use a gas mask or
Respiratory Protection ] i
other approved respiratory protection.[10]

Handling Procedures

Avoid contact with skin, eyes, and clothing.[8][10]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.

Storage Conditions

» Store in a cool, shaded, and well-ventilated place.[8][10]

Keep the container tightly closed.[8][10]

Protect from moisture as the substance is hygroscopic.[3][10]

Store under an inert atmosphere.[8]

Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides, and acids.[8]

Emergency and First Aid Procedures

In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If feeling unwell, call a
POISON CENTER or doctor.[8][10]

Take off all contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact S
water. If skin irritation or a rash occurs, get

medical advice/attention.[8][10]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[8][10]

Rinse mouth with water. Get medical

Ingestion . .
advice/attention.[9][10]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 1,3-Cyclopentanediol were not found, the assessment
of its irritant properties would likely follow standardized OECD guidelines. These protocols
provide a framework for evaluating the potential of a chemical to cause skin and eye irritation.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline describes a procedure for assessing the potential of a substance to cause skin
irritation or corrosion.

Methodology:
o Animal Model: The test is typically conducted on a single healthy young adult albino rabbit.

o Test Substance Application: A small area of the animal's skin (approximately 6 cm?) is clipped
free of fur. The test substance is applied to this area and covered with a gauze patch and a
semi-occlusive dressing.
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o Exposure Duration: The exposure period is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72
hours after patch removal).

» Scoring: The severity of the skin reactions is scored using a standardized system. The
reversibility of the observed effects is also assessed.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to determine the potential of a substance to cause eye irritation or
corrosion.

Methodology:
e Animal Model: The test is typically performed on a single healthy young adult albino rabbit.

o Test Substance Instillation: A single dose of the test substance (typically 0.1 mL for liquids or
0.1 g for solids) is instilled into the conjunctival sac of one eye. The other eye remains
untreated and serves as a control.

» Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.

e Scoring: The degree of eye irritation is scored based on the severity of the observed lesions.
The reversibility of the effects is also evaluated.

Visualized Workflows
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1,3-
Cyclopentanediol in a laboratory setting.
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Preparation & Planning
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Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Ready for handling

Chemical Handling
(Weighing, Transferring)

Remove from Exposure Source

Waste Disposal
(Properly labeled waste container)

Administer First Aid
(Based on exposure route)

Seek Medical Attention
(If symptoms persist or are severe)

Decontamination & Cleanup

End of Process Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. An In Vitro Skin Irritation Test (SIT) using the EpiDerm Reconstructed Human Epidermal
(RHE) Model - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3029237?utm_src=pdf-body-img
https://www.benchchem.com/product/b3029237?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3253670/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3253670/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

assets.thermofisher.com [assets.thermofisher.com]

cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

2.
3.
e 4. whs.rocklinusd.org [whs.rocklinusd.org]
5. fishersci.com [fishersci.com]
6. oecd.org [oecd.org]

7.

cis-Cyclopentane-1,3-diol | C5H1002 | CID 643068 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 8. researchgate.net [researchgate.net]

e 9. An eye irritation test protocol and an evaluation and classification system - PubMed
[pubmed.ncbi.nim.nih.gov]

e 10. tcichemicals.com [tcichemicals.com]

 To cite this document: BenchChem. [1,3-Cyclopentanediol: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029237#1-3-cyclopentanediol-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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